4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one

• Molecular Formula: C25H19Cl2NO4
• Molecular Weight: 468.3 g/mol
• IUPAC Name: (4Z)-4-[[3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C25H19Cl2NO4/c1-16-7-5-6-10-22(16)30-11-12-31-23-19(26)13-17(14-20(23)27)15-21-25(29)32-24(28-21)18-8-3-2-4-9-18/h2-10,13-15H,11-12H2,1H3/b21-15-
• InChI Key: MHWZDOXUTPDVGU-QNGOZBTKSA-N
• Isomeric SMILES: CC1=CC=CC=C1OCCOC2=C(C=C(C=C2Cl)/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4)Cl
• SMILES: CC1=CC=CC=C1OCCOC2=C(C=C(C=C2Cl)C=C3C(=O)OC(=N3)C4=CC=CC=C4)Cl

Description

4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one, also known as DCMPE, is a synthetic compound that belongs to the family of oxazolone derivatives. DCMPE has gained significant attention in the scientific community due to its potential applications in various fields such as pharmaceuticals, materials science, and agriculture.

Scientific Research Applications

4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has potential applications in various scientific fields such as pharmaceuticals, materials science, and agriculture. In the pharmaceutical industry, 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has been studied for its potential anti-inflammatory, antioxidant, and anticancer properties. In materials science, 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has been used as a building block for the synthesis of new materials with improved properties. In agriculture, 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has been tested for its potential use as a pesticide and herbicide.

Mechanism of Action

The mechanism of action of 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is not fully understood. However, studies have suggested that 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one may exert its biological effects by modulating various signaling pathways such as the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway. 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has also been shown to inhibit the activity of enzymes such as COX-2 and 5-LOX, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has various biochemical and physiological effects. In vitro studies have demonstrated that 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has antioxidant, anti-inflammatory, and anticancer properties. In vivo studies have shown that 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one can reduce inflammation, oxidative stress, and tumor growth in animal models. However, further studies are needed to determine the safety and efficacy of 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one in humans.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one in lab experiments is its high purity and stability. 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one can be synthesized in large quantities and stored for long periods without degradation. However, one of the limitations of using 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one. One area of research is the development of new derivatives of 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one with improved properties such as increased solubility and bioavailability. Another area of research is the investigation of the potential use of 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, further studies are needed to determine the safety and efficacy of 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one in humans.

Synthesis Methods

4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one can be synthesized through a multi-step reaction process. The first step involves the reaction between 2-(2-methylphenoxy)ethanol and 3,5-dichloro-4-hydroxybenzaldehyde in the presence of an acid catalyst to form the intermediate compound 3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzaldehyde. The second step involves the reaction between the intermediate compound and phenylhydrazine in the presence of acetic acid to form the final product, 4-{3,5-dichloro-4-[2-(2-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one.